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Compound of Interest

Compound Name: Monalazone disodium

Cat. No.: B1614637

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monalazone disodium, the disodium salt of 4-(N-chlorosulfamoyl)benzoic acid, is a compound
recognized for its antiseptic and spermicidal properties.[1] Structurally, it belongs to the class of
sulfonylbenzoic acid derivatives and is closely related to halazone.[1] This technical guide
provides a comprehensive overview of the core physicochemical properties of Monalazone
disodium, offering critical data and methodologies for professionals in drug development and
research.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a drug candidate is
fundamental to predicting its behavior in a biological system, including its absorption,
distribution, metabolism, and excretion (ADME) profile.

Chemical Structure and Identity

o |[UPAC Name: disodium;4-chloroazanidylsulfonylbenzoate[2]
e CAS Number: 61477-95-0[2][3][4][5]

e Molecular Formula: C7H4CINNa204S[2]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1614637?utm_src=pdf-interest
https://www.benchchem.com/product/b1614637?utm_src=pdf-body
https://en.wikipedia.org/wiki/Monalazone
https://en.wikipedia.org/wiki/Monalazone
https://www.benchchem.com/product/b1614637?utm_src=pdf-body
https://www.benchchem.com/product/b1614637?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/68808
https://pubchem.ncbi.nlm.nih.gov/compound/68808
https://m.chemicalbook.com/ProductChemicalPropertiesCB0910099_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0910099.htm
https://www.benchchem.com/product/b1614637
https://pubchem.ncbi.nlm.nih.gov/compound/68808
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

« SMILES Code: C1=CC(=CC=C1C(=0)[0-])S(=0)(=0)N(CI)[Na+].[Na+]

Quantitative Physicochemical Data

The following table summarizes the key physicochemical parameters of Monalazone

disodium.
Property Value Source
Molecular Weight 279.61 g/mol [5]
Boiling Point 576.85 °C (Predicted) ChemicalBook
Density 1.612 g/cm3 (Predicted) ChemicalBook
Water Solubility 410 g/L at 20°C ChemicalBook
LogP (Octanol-Water Partition ) ]
Coefficient) 1.45 (Predicted) ChemicalBook
Melting Point Data not available
pKa Data not available

Note: Some of the available data are predicted values and should be confirmed by
experimental analysis for rigorous drug development programs.

Experimental Protocols

Standardized experimental protocols are crucial for obtaining reliable and reproducible
physicochemical data. While specific experimental details for Monalazone disodium are not
extensively published, the following are general, widely accepted methodologies for
determining key parameters.

Determination of Aqueous Solubility (Shake-Flask
Method)

The shake-flask method is a conventional and reliable technique for determining the
equilibrium solubility of a compound.
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Principle: An excess amount of the solid compound is agitated in a specific aqueous medium at
a constant temperature until equilibrium is reached. The concentration of the dissolved
compound in the supernatant is then quantified.

Methodology:

e Add an excess amount of Monalazone disodium to a vial containing a buffer of the desired
pH (e.g., phosphate-buffered saline, pH 7.4).

» Seal the vial and place it in a shaker bath set to a constant temperature (e.g., 25°C or 37°C).

o Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

 After agitation, allow the suspension to settle.

o Carefully withdraw a sample of the supernatant and filter it through a 0.45 um filter to remove
any undissolved solids.

e Analyze the concentration of Monalazone disodium in the filtrate using a validated
analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV
detection.

o The experiment should be performed in triplicate to ensure accuracy.
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Workflow for Solubility Determination
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Caption: Workflow for the shake-flask solubility determination method.

Determination of Lipophilicity (LogP/LogD)

The partition coefficient (LogP) or distribution coefficient (LogD at a specific pH) is a measure
of a compound's differential solubility in two immiscible phases, typically octanol and water.

Principle: The compound is dissolved in one phase and allowed to partition between the two
immiscible liquids. The concentration in each phase is measured at equilibrium.

Methodology:

» Prepare a saturated solution of n-octanol with water and a saturated solution of water with n-
octanol.
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e Prepare a stock solution of Monalazone disodium in the aqueous phase.

e Mix a known volume of the aqueous stock solution with a known volume of the n-octanol
phase in a separatory funnel.

o Shake the funnel for a set period to allow for partitioning.
» Allow the two phases to separate completely.

o Measure the concentration of Monalazone disodium in both the aqueous and n-octanol
phases using a suitable analytical technique (e.g., HPLC-UV).

o Calculate the partition coefficient as P = [Concentration in octanol] / [Concentration in
agueous phase].

e LogP is the logarithm of P.

Mechanism of Action: A Conceptual Overview

Monalazone disodium is classified as a vaginal disinfectant and spermicidal agent.[1] Its
mechanism of action is believed to be related to its chemical structure, particularly the N-chloro
group on the sulfonamide moiety.

Disinfectant Action: Compounds containing an N-chloro group, such as chloramines, are known
to be oxidizing agents. It is hypothesized that Monalazone disodium acts by releasing active
chlorine, which can denature proteins and disrupt enzymatic functions within microorganisms,
leading to their inactivation.

Spermicidal Action: The spermicidal effect is likely due to the disruption of the sperm cell

membrane integrity. The interaction of the compound with the lipid bilayer and membrane
proteins of spermatozoa can lead to increased permeability, loss of essential intracellular
components, and ultimately, sperm immobilization and death.
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Proposed Mechanism of Monalazone Disodium
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Caption: Conceptual diagram of the proposed disinfectant and spermicidal mechanisms.

Stability and Storage

For optimal stability, Monalazone disodium should be stored in a dry, dark place. Short-term
storage can be at 0 - 4 °C, while long-term storage is recommended at -20 °C. The compound
is soluble in DMSO.

Conclusion

This technical guide provides a foundational understanding of the physicochemical properties
of Monalazone disodium. The tabulated data, along with the outlined experimental protocols
and conceptual mechanism of action, serve as a valuable resource for researchers and
professionals engaged in the development of formulations containing this active
pharmaceutical ingredient. Further experimental validation of the predicted values and a more
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in-depth investigation into its precise molecular mechanisms are warranted to fully characterize
this compound for therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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